Cas no 2171496-62-9 (4-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]ethyl}-5-methylhexanoic acid)

4-{2-[2-({[(9H-Fluoren-9-yl)methoxy]carbonyl}amino)propanamido]ethyl}-5-methylhexanoic acid is a protected amino acid derivative featuring a fluorenylmethyloxycarbonyl (Fmoc) group, commonly utilized in peptide synthesis. The Fmoc moiety provides selective deprotection under mild basic conditions, ensuring compatibility with acid-sensitive functionalities. The compound’s structure includes a branched alkyl chain and a carboxyl group, enhancing its utility in constructing hydrophobic peptide segments or modifying biomolecules. Its design facilitates efficient solid-phase synthesis, offering high purity and yield. This intermediate is particularly valuable in medicinal chemistry and bioconjugation, where controlled incorporation of sterically demanding residues is required. The product’s stability and reactivity make it suitable for advanced research applications in peptide and protein engineering.

4-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]ethyl}-5-methylhexanoic acid structure

2171496-62-9 structure

Product Name:4-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]ethyl}-5-methylhexanoic acid

CAS No:2171496-62-9

MF:C₂₇H₃₄N₂O₅

MW:466.569267749786

CID:6313511

PubChem ID:165525887

Update Time:2025-06-12

4-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]ethyl}-5-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

- 2171496-62-9
- EN300-1495111
- 4-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]ethyl}-5-methylhexanoic acid
- Inchi： 1S/C27H34N2O5/c1-17(2)19(12-13-25(30)31)14-15-28-26(32)18(3)29-27(33)34-16-24-22-10-6-4-8-20(22)21-9-5-7-11-23(21)24/h4-11,17-19,24H,12-16H2,1-3H3,(H,28,32)(H,29,33)(H,30,31)
- InChI Key： WFCBBXQEZWRAAK-UHFFFAOYSA-N
- SMILES： O(C(NC(C)C(NCCC(CCC(=O)O)C(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

Exact Mass: 466.24677219g/mol
Monoisotopic Mass: 466.24677219g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 34
Rotatable Bond Count: 12
Complexity: 675
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.6
Topological Polar Surface Area: 105Å²

4-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]ethyl}-5-methylhexanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1495111-1.0g	4-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]ethyl}-5-methylhexanoic acid	2171496-62-9		1g	$0.0	2023-06-05

4-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]ethyl}-5-methylhexanoic acid Related Literature

1. An automatic method for the determination of anionic surface-active material in water

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3. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

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5. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

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Additional information on 4-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]ethyl}-5-methylhexanoic acid

Research Briefing on 4-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]ethyl}-5-methylhexanoic acid (CAS: 2171496-62-9)

The compound 4-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]ethyl}-5-methylhexanoic acid (CAS: 2171496-62-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group and branched alkyl chain, serves as a critical intermediate in peptide synthesis and drug development. Its unique structural features make it a valuable tool for researchers exploring novel therapeutic agents and bioconjugation strategies.

Recent studies have focused on the application of this compound in solid-phase peptide synthesis (SPPS), where its Fmoc group facilitates selective deprotection under mild conditions. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of complex peptidomimetics targeting G-protein-coupled receptors (GPCRs). The study highlighted the compound's enhanced stability and solubility in organic solvents, which improved coupling efficiency and reduced side reactions during peptide elongation.

In addition to its role in peptide synthesis, 2171496-62-9 has shown promise in prodrug development. Research published in Bioorganic & Medicinal Chemistry Letters (2024) explored its use as a linker for antibody-drug conjugates (ADCs). The compound's methylhexanoic acid moiety provided optimal hydrophobicity for payload delivery, while the Fmoc group allowed for controlled release of active pharmaceutical ingredients (APIs) in tumor microenvironments. This dual functionality positions it as a versatile scaffold for targeted cancer therapies.

Analytical characterization of this compound has advanced significantly with the adoption of high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) techniques. A recent methodology paper in Analytical Chemistry (2024) presented a novel protocol for quantifying 2171496-62-9 in complex biological matrices using ultra-performance liquid chromatography-tandem mass spectrometry (UPLC-MS/MS). This development addresses previous challenges in pharmacokinetic studies and quality control during pharmaceutical manufacturing.

The safety profile of 4-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]ethyl}-5-methylhexanoic acid has been evaluated in several preclinical studies. Data from a 2023 toxicology report indicated favorable metabolic stability and low cytotoxicity in human hepatocyte assays. However, researchers have noted the need for further investigation into its potential immunogenicity when used in bioconjugates, particularly regarding the fluorenyl moiety's antigenic properties.

Looking forward, the compound's applications appear poised for expansion into new therapeutic areas. Ongoing research is exploring its potential in nucleic acid delivery systems and as a building block for self-assembling biomaterials. The unique combination of chemical stability and functional versatility makes 2171496-62-9 a molecule of continuing interest in pharmaceutical innovation.